Cas no 3550-06-9 (ethyl 2-methylidenepentanoate)

• Product Name: ethyl 2-methylidenepentanoate
• CAS No: 3550-06-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 295958
• PubChem ID: 11844669
• Update Time: 2025-09-26

ethyl 2-methylidenepentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-methylene-, ethyl ester
• 2-propyl-acrylic acid ethyl ester
• 2-propyl-malonic acid monoethyl ester
• 590118_ALDRICH
• ACMC-20al0n
• AGN-PC-00HC04
• CTK4H4666
• ethyl 2-Methylenepentanoate
• ethyl 2-propyl-acrylate
• Ethyl 2-propylacrylate
• I14-54266
• ethyl 2-methylidenepentanoate
• AKOS015915922
• Ethyl2-propylacrylate
• EN300-1296539
• DTXSID50474313
• MXUMJFMINXROCH-UHFFFAOYSA-N
• Ethyl n-propylacrylate
• SCHEMBL375086
• 3550-06-9
• ETHYL 2-PROPYLACRYLATE99
• Ethyl 2-propylacrylate, 99%, contains 150 ppm BHT as inhibitor
• 2-Methylene-pentanoic acid ethyl ester
• ETHYL 2-PROPYLACRYLATE 99

• MDL： MFCD05664268
• Inchi： 1S/C8H14O2/c1-4-6-7(3)8(9)10-5-2/h3-6H2,1-2H3
• InChI Key： MXUMJFMINXROCH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=C)CCC)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.880 g/mL at 25 °C(lit.)
• Boiling Point: 141 °C(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Refractive Index: n20/D 1.4234(lit.)
• PSA: 26.3
• LogP: 1.90580
• Solubility: Not determined

ethyl 2-methylidenepentanoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H315-H317-H319-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38-42/43
• Safety Instruction： 23-26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：10-36/37/38-42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters